Cas no 5422-74-2 ((z)-3-(3,4-dimethoxyphenyl)-2-ethoxycarbonylprop-2-enoic Acid)

• Product Name: (z)-3-(3,4-dimethoxyphenyl)-2-ethoxycarbonylprop-2-enoic Acid
• CAS No: 5422-74-2
• MF: C₁₄H₁₆O₆
• MW: 280.273244857788
• CID: 940127
• PubChem ID: 5354435
• Update Time: 2025-04-19

(z)-3-(3,4-dimethoxyphenyl)-2-ethoxycarbonylprop-2-enoic Acid Chemical and Physical Properties

Names and Identifiers

• (z)-3-(3,4-dimethoxyphenyl)-2-ethoxycarbonylprop-2-enoic Acid
• DTXSID40417794
• 5422-74-2
• NSC10093
• NSC-10093
• SCHEMBL11824995

• Inchi： 1S/C14H16O6/c1-4-20-14(17)10(13(15)16)7-9-5-6-11(18-2)12(8-9)19-3/h5-8H,4H2,1-3H3,(H,15,16)/b10-7-
• InChI Key： IIRKMLGWDNHZQE-YFHOEESVSA-N
• SMILES： O(C)C1=C(C=CC(/C=C(/C(=O)O)\C(=O)OCC)=C1)OC

Computed Properties

• Exact Mass: 280.09468
• Monoisotopic Mass: 280.09468823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 82.1Ų

Experimental Properties

• PSA: 82.06

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives